Cas no 70289-36-0 (5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine)

• Product Name: 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine
• CAS No: 70289-36-0
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 862816
• PubChem ID: 144417
• Update Time: 2025-05-22

5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine Chemical and Physical Properties

Names and Identifiers

• aniline, 5-tert-pentyl-2-phenoxy-,
• 5-(2-methylbutan-2-yl)-2-phenoxyaniline
• AC1L3P5I
• AC1Q2RX4
• AC1Q2RX5
• NSC76543
• NSC-76543
• SureCN3277810
• NSC 76543
• 5-(1,1-Dimethyl-propyl)-2-phenylamine
• Aniline, 5-tert-pentyl-2-phenoxy-
• AKOS024322962
• 70289-36-0
• 5-tert-pentyl-2-phenoxyaniline
• DTXSID20220541
• SCHEMBL3277810
• 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine

• Inchi： 1S/C17H21NO/c1-4-17(2,3)13-10-11-16(15(18)12-13)19-14-8-6-5-7-9-14/h5-12H,4,18H2,1-3H3
• InChI Key： VFOIQSOOCHQWGA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1N)C(C)(C)CC

Computed Properties

• Exact Mass: 255.16243
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 353.7±35.0 °C at 760 mmHg
• Flash Point: 155.4±19.2 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine

5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine: A Comprehensive Overview

5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine, also known by its CAS Registry Number 70289-36-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenoxy group with a substituted phenylamine moiety. The presence of the 1,1-dimethylpropyl group adds further complexity to its molecular architecture, making it a versatile building block for various chemical applications.

The synthesis of 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts and microwave-assisted techniques to optimize reaction conditions, thereby enhancing yield and purity.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Its ability to form stable amine bonds makes it valuable in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine exhibit potential anti-inflammatory and antioxidant properties. These findings underscore its potential role in drug discovery and development.

In addition to pharmaceutical applications, this compound has garnered attention in the field of polymer chemistry. Its aromatic structure allows for efficient π–π interactions, making it a suitable candidate for the development of advanced materials such as conductive polymers and organic semiconductors. Recent research has focused on incorporating this compound into polymer networks to enhance their electronic properties, paving the way for applications in flexible electronics and optoelectronic devices.

The environmental impact of 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine has also been a topic of interest. Studies conducted under simulated environmental conditions reveal that the compound undergoes biodegradation at a moderate rate, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, further research is needed to fully understand its behavior in different environmental compartments.

From a toxicological perspective, acute and chronic toxicity studies indicate that 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine exhibits low toxicity at typical exposure levels. This makes it a safer alternative to some traditional chemicals used in industrial applications. Nonetheless, regulatory agencies continue to monitor its usage to ensure compliance with safety standards.

The future outlook for CAS No. 70289-36-0 is bright, with ongoing research exploring its potential in emerging areas such as nanotechnology and green chemistry. Its unique combination of chemical properties positions it as a key player in the development of sustainable chemical processes and advanced materials.

In conclusion, 5-(1,1-Dimethyl-Propyl)-2-Phenoxy-Phenylamine, or CAS No. 70289-36-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its continued exploration will undoubtedly contribute to breakthroughs in both fundamental research and industrial innovation.